2-(4-chlorophenoxy)-N'-[2-(4-chlorophenoxy)acetyl]-N'-propan-2-ylacetohydrazide

• IUPAC Name: 2-(4-chlorophenoxy)-N'-[2-(4-chlorophenoxy)acetyl]-N'-propan-2-ylacetohydrazide
• InChI: InChI=1S/C19H20Cl2N2O4/c1-13(2)23(19(25)12-27-17-9-5-15(21)6-10-17)22-18(24)11-26-16-7-3-14(20)4-8-16/h3-10,13H,11-12H2,1-2H3,(H,22,24)
• InChI Key: XXMIISYCBTXNBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(=O)COC1=CC=C(C=C1)Cl)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C19H20Cl2N2O4
• Molecular Weight: 411.3 g/mol

Description

2-(4-chlorophenoxy)-N’-[2-(4-chlorophenoxy)acetyl]-N’-propan-2-ylacetohydrazide is a chemical compound known for its applications in various fields including chemistry, biology, and industry. This compound is characterized by its unique structure, which includes chlorophenoxy groups and an acetohydrazide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-N’-[2-(4-chlorophenoxy)acetyl]-N’-propan-2-ylacetohydrazide typically involves multiple steps. One common method starts with the etherification of m-dichlorobenzene with p-chlorophenol salt under the catalysis of copper oxide or cupric salt to generate 3,4’-dichloro-diphenyl ether. This intermediate then undergoes acylation with acetic anhydride or acetyl chloride in the presence of a Lewis acid to form 2-chloro-4-(4-chlorophenoxy)-hypnone .

Industrial Production Methods

In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The reactions are carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity. The use of automated systems and continuous flow reactors can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-N’-[2-(4-chlorophenoxy)acetyl]-N’-propan-2-ylacetohydrazide can undergo various chemical reactions including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like sodium hydroxide or potassium carbonate.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydroxide in aqueous or alcoholic solutions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(4-chlorophenoxy)-N’-[2-(4-chlorophenoxy)acetyl]-N’-propan-2-ylacetohydrazide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N’-[2-(4-chlorophenoxy)acetyl]-N’-propan-2-ylacetohydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-chlorophenoxyacetic acid: Known for its use as a plant growth regulator.

2-chloro-4-(4-chlorophenoxy)-hypnone: An intermediate in the synthesis of agricultural fungicides

Uniqueness

2-(4-chlorophenoxy)-N’-[2-(4-chlorophenoxy)acetyl]-N’-propan-2-ylacetohydrazide is unique due to its specific structure, which imparts distinct chemical and biological properties. Its dual chlorophenoxy groups and acetohydrazide moiety make it versatile for various applications, distinguishing it from other similar compounds.